Cas no 7396-91-0 (2,4-dichlorophenyl benzoate)

• Product Name: 2,4-dichlorophenyl benzoate
• CAS No: 7396-91-0
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• CID: 978701
• PubChem ID: 264652
• Update Time: 2025-04-19

2,4-dichlorophenyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2,4-dichlorophenyl benzoate
• Benzoic acid 2,4-dichloro-phenyl ester
• NSC99828
• SCHEMBL8207859
• (2,4-dichlorophenyl) benzoate
• DTXSID40295130
• AKOS003435438
• 7396-91-0
• NCIOpen2_007303
• NSC-99828

• Inchi： 1S/C13H8Cl2O2/c14-10-6-7-12(11(15)8-10)17-13(16)9-4-2-1-3-5-9/h1-8H
• InChI Key： UNNUESFABWIRHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 265.99024
• Monoisotopic Mass: 265.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.357
• Boiling Point: 410°C at 760 mmHg
• Flash Point: 174°C
• Refractive Index: 1.604
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones